Reduced Lipophilicity vs. Vedaclidine: Predicted LogP 1.10 versus 3.56
The predicted octanol–water partition coefficient (LogP) for 3-methyl-4-(1,2,5-thiadiazol-3-yl)butan-2-ol is 1.10, as computed by the supplier Leyan using a standardized algorithm . In contrast, the muscarinic analgesic vedaclidine—a structurally related 1,2,5-thiadiazole bearing a butylthio substituent—has an ACD/LogP of 3.56 . The ~2.5 log-unit difference indicates that the target compound is substantially more hydrophilic, a property that can translate into higher aqueous solubility and potentially improved oral bioavailability in early-stage drug discovery.
| Evidence Dimension | Predicted octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 1.10 (Leyan prediction) |
| Comparator Or Baseline | Vedaclidine, LogP = 3.56 (ACD/Labs Percepta) |
| Quantified Difference | ΔLogP ≈ −2.46 (target more hydrophilic) |
| Conditions | In silico prediction; no experimental LogP available for target compound |
Why This Matters
Lower LogP favors aqueous solubility and may reduce non-specific tissue binding, making this compound a candidate for applications where high hydrophilicity is required.
